N-(1-Benzyl-1,2,4-triazol-3-yl)-3,6-dichloropyridine-2-carboxamide

• IUPAC Name: N-(1-benzyl-1,2,4-triazol-3-yl)-3,6-dichloropyridine-2-carboxamide
• InChI: InChI=1S/C15H11Cl2N5O/c16-11-6-7-12(17)19-13(11)14(23)20-15-18-9-22(21-15)8-10-4-2-1-3-5-10/h1-7,9H,8H2,(H,20,21,23)
• InChI Key: DFLLXJIPLVIILW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C=NC(=N2)NC(=O)C3=C(C=CC(=N3)Cl)Cl
• Molecular Formula: C15H11Cl2N5O
• Molecular Weight: 348.2 g/mol

Description

N-(1-Benzyl-1,2,4-triazol-3-yl)-3,6-dichloropyridine-2-carboxamide, also known as BTDC, is a novel compound that has gained attention in the field of scientific research due to its potential therapeutic applications.

Mechanism Of Action

The mechanism of action of N-(1-Benzyl-1,2,4-triazol-3-yl)-3,6-dichloropyridine-2-carboxamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It has also been found to modulate the levels of certain neurotransmitters in the brain, which may contribute to its therapeutic effects in neurological disorders.
Biochemical and Physiological Effects:
N-(1-Benzyl-1,2,4-triazol-3-yl)-3,6-dichloropyridine-2-carboxamide has been found to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of fungi and viruses, and modulate the levels of neurotransmitters in the brain. It has also been found to have antioxidant and anti-inflammatory properties.

Advantages And Limitations For Lab Experiments

One of the main advantages of using N-(1-Benzyl-1,2,4-triazol-3-yl)-3,6-dichloropyridine-2-carboxamide in lab experiments is its broad spectrum of activity against various diseases and conditions. It is also relatively easy to synthesize and purify, making it a cost-effective option for researchers. However, one of the limitations of using N-(1-Benzyl-1,2,4-triazol-3-yl)-3,6-dichloropyridine-2-carboxamide is its low solubility in water, which can make it difficult to administer in certain experimental setups.

Future Directions

There are several future directions for the research and development of N-(1-Benzyl-1,2,4-triazol-3-yl)-3,6-dichloropyridine-2-carboxamide. One area of focus is the optimization of the synthesis method to increase the yield and purity of the compound. Another area of focus is the investigation of the mechanism of action of N-(1-Benzyl-1,2,4-triazol-3-yl)-3,6-dichloropyridine-2-carboxamide, which may lead to the development of more targeted and effective therapies. Additionally, there is potential for the development of N-(1-Benzyl-1,2,4-triazol-3-yl)-3,6-dichloropyridine-2-carboxamide-based drug delivery systems, which could improve the bioavailability and efficacy of the compound. Finally, there is a need for further preclinical and clinical studies to evaluate the safety and efficacy of N-(1-Benzyl-1,2,4-triazol-3-yl)-3,6-dichloropyridine-2-carboxamide in humans.

Synthesis Methods

N-(1-Benzyl-1,2,4-triazol-3-yl)-3,6-dichloropyridine-2-carboxamide can be synthesized using a variety of methods, but the most commonly used method involves the reaction between 3,6-dichloropyridine-2-carboxylic acid and 1-benzyl-1,2,4-triazole-3-amine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified using column chromatography.

Scientific Research Applications

N-(1-Benzyl-1,2,4-triazol-3-yl)-3,6-dichloropyridine-2-carboxamide has shown promising results in various scientific research applications. It has been found to exhibit anticancer, antifungal, and antiviral activities. Studies have also shown that N-(1-Benzyl-1,2,4-triazol-3-yl)-3,6-dichloropyridine-2-carboxamide has potential therapeutic applications in the treatment of Alzheimer's disease, Parkinson's disease, and epilepsy.